![molecular formula C18H18N4O2S B250880 N-butyryl-N'-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)thiourea](/img/structure/B250880.png)
N-butyryl-N'-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)thiourea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-butyryl-N'-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)thiourea, also known as BPTU, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. BPTU is a thiourea derivative that has been synthesized through various methods and has shown promising results in scientific research.
Mechanism of Action
N-butyryl-N'-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)thiourea exerts its effects through various mechanisms. In cancer cells, this compound induces apoptosis by activating the caspase pathway and inhibiting the Akt pathway. This compound also inhibits angiogenesis by reducing the expression of vascular endothelial growth factor (VEGF) and inhibiting the activity of matrix metalloproteinases (MMPs). In inflammatory cells, this compound inhibits the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) by inhibiting the activation of nuclear factor-kappa B (NF-kappaB).
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound inhibits cell proliferation, induces apoptosis, and inhibits angiogenesis. In inflammatory cells, this compound inhibits the production of pro-inflammatory cytokines and reduces inflammation. This compound has also been shown to have antioxidant effects and to protect against oxidative stress.
Advantages and Limitations for Lab Experiments
One advantage of N-butyryl-N'-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)thiourea is its potential as a therapeutic agent for cancer and inflammatory diseases. This compound has shown promising results in preclinical studies and may have fewer side effects than traditional chemotherapy drugs. One limitation of this compound is its limited solubility in aqueous solutions, which may make it difficult to administer in vivo. Another limitation is the lack of clinical studies on the safety and efficacy of this compound in humans.
Future Directions
There are several future directions for the study of N-butyryl-N'-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)thiourea. One direction is the development of novel formulations of this compound that improve its solubility and bioavailability. Another direction is the study of this compound in combination with other anticancer or anti-inflammatory agents. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans.
Synthesis Methods
The synthesis of N-butyryl-N'-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)thiourea has been achieved through various methods, including the reaction of 2-methyl-4-(2-nitrophenyl)-1,3-oxazole-5-carboxylic acid with thiourea in the presence of a reducing agent. Another method involves the reaction of 2-methyl-4-(2-nitrophenyl)-1,3-oxazole-5-carboxylic acid with thionyl chloride, followed by the reaction with N-(2-aminoethyl)-N'-butylthiourea.
Scientific Research Applications
N-butyryl-N'-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)thiourea has been studied extensively for its potential applications in various fields. In the field of medicine, this compound has shown promising results as an anticancer agent. Studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. This compound has also been studied for its potential use as an anti-inflammatory agent. Studies have shown that this compound inhibits the production of pro-inflammatory cytokines and reduces inflammation in animal models.
Properties
Molecular Formula |
C18H18N4O2S |
---|---|
Molecular Weight |
354.4 g/mol |
IUPAC Name |
N-[[2-methyl-4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]carbamothioyl]butanamide |
InChI |
InChI=1S/C18H18N4O2S/c1-3-5-15(23)21-18(25)20-13-8-7-12(10-11(13)2)17-22-16-14(24-17)6-4-9-19-16/h4,6-10H,3,5H2,1-2H3,(H2,20,21,23,25) |
InChI Key |
SJWIKHABEAPYHT-UHFFFAOYSA-N |
SMILES |
CCCC(=O)NC(=S)NC1=C(C=C(C=C1)C2=NC3=C(O2)C=CC=N3)C |
Canonical SMILES |
CCCC(=O)NC(=S)NC1=C(C=C(C=C1)C2=NC3=C(O2)C=CC=N3)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.